4-(2-Methylprop-1-en-1-yl)-1,1'-biphenyl

• CAS No.: 10481-82-0
• Molecular Formula: C16H16
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 1-(2-methylprop-1-enyl)-4-phenylbenzene
• InChI: InChI=1S/C16H16/c1-13(2)12-14-8-10-16(11-9-14)15-6-4-3-5-7-15/h3-12H,1-2H3
• InChI Key: FFEJFEVOBPTPQT-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CC=C(C=C1)C2=CC=CC=C2)C

Description

4-(2-Methylprop-1-en-1-yl)-1,1'-biphenyl is a biphenyl derivative featuring a 2-methylprop-1-en-1-yl (isobutenyl) substituent at the para position of one phenyl ring. Its molecular formula is C₁₆H₁₆, with a molecular weight of 208.30 g/mol. The compound’s structure combines the aromatic stability of biphenyl with the unsaturated, sterically bulky isobutenyl group, which influences its electronic properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl typically involves the alkylation of biphenyl with 2-methylprop-1-en-1-yl halides under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide, which facilitates the formation of the desired product .

Industrial Production Methods

On an industrial scale, the production of 4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl can be achieved through catalytic processes. These processes often involve the use of transition metal catalysts such as palladium or nickel, which enhance the efficiency and selectivity of the reaction .

Chemical Reactions Analysis

Types of Reactions

4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or alcohols.

Reduction: Reduction reactions can convert the compound into saturated derivatives.

Substitution: Electrophilic substitution reactions can introduce different functional groups onto the biphenyl core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are frequently used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products

The major products formed from these reactions include various substituted biphenyls, alcohols, ketones, and other functionalized derivatives .

Scientific Research Applications

4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism by which 4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl exerts its effects involves interactions with various molecular targets. These interactions can lead to changes in the structure and function of biomolecules, influencing biological pathways and processes. The specific pathways and targets depend on the context of its application .

Comparison with Similar Compounds

Key Observations:

• Substituent Effects :

  • Electron-Withdrawing Groups (EWGs) : The trifluoromethyl group in Compound 48 increases electrophilicity, altering reactivity in nucleophilic substitutions compared to the electron-donating isobutenyl group in the target compound .
  • Electron-Donating Groups (EDGs) : The isobutenyl group in 4-(2-methylprop-1-en-1-yl)-1,1'-biphenyl enhances radical stabilization, as evidenced by its participation in TEMPO-inhibited reactions .
  • Halogenation : The chloro substituent in Compound 46 introduces moderate polarity, affecting solubility and chromatographic purification (2% ethyl acetate/hexane vs. 5% for Compound 48) .

• Synthetic Yields :

  • Higher yields (92%) are achieved for Compound 48, likely due to the stabilizing effect of the trifluoromethyl group during synthesis. In contrast, the chloro derivative (Compound 46) yields 77%, possibly due to steric or electronic challenges .

Physicochemical Properties

Thermal Stability

• FDPAVBi: Fluorination increases thermal stability, raising the melting point to ~300°C (80°C higher than its non-fluorinated analog, DPAVBi) .
• 4-(2-Methylprop-1-en-1-yl)-1,1'-biphenyl: No direct thermal data is provided, but the absence of strong EWGs or rigidifying groups suggests lower thermal stability compared to fluorinated analogs.

Solubility and Polarity

• LogP Values: The propenone derivative (LogP = 5.26) exhibits higher lipophilicity than 4-(2-methylprop-1-en-1-yl)-1,1'-biphenyl (estimated LogP ~4.7), attributable to the ketone group’s polarity .
• Chromatographic Behavior : Compounds with polar substituents (e.g., carbaldehyde in Compound 48) require higher polarity solvent systems (5% ethyl acetate/hexane) for purification compared to less polar analogs .

Electronic and Optical Properties

• HOMO/LUMO Levels : Fluorination in FDPAVBi lowers both HOMO and LUMO energies, improving charge injection balance in optoelectronic applications. The isobutenyl group in the target compound may similarly modulate HOMO levels but to a lesser extent .
• Fluorescence: FDPAVBi exhibits a 35 nm blue shift in thin-film fluorescence compared to its parent compound, highlighting substituent-driven optoelectronic tuning.

Reactivity and Functionalization

• Radical Reactivity : The isobutenyl group in 4-(2-methylprop-1-en-1-yl)-1,1'-biphenyl participates in radical pathways, as shown by TEMPO quenching experiments . In contrast, carbaldehyde-containing analogs (e.g., Compound 48) may favor polar reactions due to their electrophilic carbonyl groups.
• Steric Effects: The bulky isobutenyl group in the target compound could hinder sterically demanding reactions, whereas smaller substituents (e.g., methoxy in the propenone derivative) allow greater conformational flexibility .